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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033

CAS Number: 6428-60-0

This technical guide provides an in-depth overview of C.l. Direct Blue 75, a trisazo direct dye.
The information is intended for researchers, scientists, and professionals in drug development
and related fields, summarizing its chemical and physical properties, toxicological profile, and

relevant experimental methodologies.

Chemical and Physical Properties

C.l. Direct Blue 75 is a synthetic organic compound classified as a trisazo dye, indicating the
presence of three azo groups (-N=N-) in its molecular structure.[1] It is primarily used as a
colorant in the textile, paper, and leather industries due to its solubility in water and direct
affinity for cellulosic fibers.[2]

Table 1: Physicochemical Properties of C.l. Direct Blue 75
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Property Value Source
CAS Number 6428-60-0 [11[3]
C.I. Number 34220 [1][2]
Molecular Formula Ca2H25N7Nas013S4 [1]

Molecular Weight 1055.91 g/mol [1]
Chemical Class Trisazo Dye [1][2]
Appearance Dark blue powder [2]
Solubility Soluble in water [11[2]
Hue Dull Blue [2]
Light Fastness 4-5 (1SO) [1][2]

Washing Fastness

2-3 (1SO, Fading), 3 (1SO,
Staining)

[1]

While specific quantitative data for properties such as pKa, melting point, and detailed solubility

in various organic solvents for C.l. Direct Blue 75 are not readily available in the reviewed

literature, general characteristics of direct dyes suggest they are typically soluble in polar

solvents and have limited solubility in nonpolar organic solvents.

Synthesis

The manufacturing of C.l. Direct Blue 75 involves a multi-step diazotization and coupling

process.[1] This synthetic pathway is characteristic of the production of many azo dyes.

Experimental Protocol: General Synthesis of Trisazo Dyes

A detailed, publicly available laboratory-scale synthesis protocol for C.l. Direct Blue 75 is not
available. However, a general procedure for the synthesis of a trisazo dye can be outlined as
follows. This is a representative protocol and would require optimization for the specific
synthesis of C.l. Direct Blue 75.
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 First Diazotization and Coupling: An aromatic amine (e.g., 3-Aminobenzenesulfonic acid) is
diazotized using sodium nitrite in an acidic medium at low temperatures (0-5 °C). The
resulting diazonium salt is then coupled with a first coupling component (e.g., 5-
Aminonaphthalene-2-sulfonic acid).

e Second Diazotization and Coupling: The product from the first coupling, which is now a
monoazo compound, is then diazotized again under similar conditions. This second
diazonium salt is subsequently coupled with a second coupling component (e.g., another
molecule of 5-Aminonaphthalene-2-sulfonic acid).

» Third Diazotization and Coupling: The resulting disazo compound is diazotized for a third
time and coupled with a final coupling component (e.g., 4-Hydroxy-7-
(phenylamino)naphthalene-2-sulfonic acid) under alkaline conditions to yield the final trisazo
dye, C.l. Direct Blue 75.[1]

« |solation and Purification: The dye is typically isolated from the reaction mixture by salting
out, followed by filtration and drying.

Click to download full resolution via product page

General synthetic workflow for a trisazo dye.

Spectroscopic and Analytical Data

Specific spectroscopic data (UV-Vis, IR, NMR) for C.I. Direct Blue 75 are not widely reported
in the public domain. For research purposes, it is recommended to acquire this data
experimentally.
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Experimental Protocol: General Analytical Methods for Azo Dyes
The analysis of azo dyes typically involves chromatographic and spectroscopic techniques.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: A solution of the dye is prepared in a suitable
solvent (e.g., water or methanol), and the absorbance is measured across the UV-visible
range to determine the wavelength of maximum absorbance (Amax). This is useful for
guantitative analysis and for monitoring degradation or reaction kinetics.

« Infrared (IR) Spectroscopy: A sample of the solid dye is analyzed using techniques such as
KBr pellet or Attenuated Total Reflectance (ATR) to identify characteristic functional groups,
including N-H, O-H, S=0 (from sulfonate groups), and the azo bond (-N=N-).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the detailed molecular structure of the dye. This requires dissolving the dye
in a suitable deuterated solvent.

o High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for
separating the dye from impurities and for quantitative analysis. A common method involves
reverse-phase chromatography with a C18 column and a mobile phase gradient of water and
acetonitrile, often with a buffer. Detection is typically performed using a UV-Vis or diode-array
detector.

( C.l. Direct Blue 75 Sample

Dlssolutlon in appropriate solvent IR Spectroscopy
(Functional group analysis)

UV-Vis Spectroscopy NMR Spectroscopy HPLC
(Amax determination) (Structural eIumdatlon) (Purlty and quantification)
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General analytical workflow for an azo dye.

Toxicological Profile

Specific toxicological data, such as LD50 (median lethal dose) or EC50 (half maximal effective
concentration), for C.l. Direct Blue 75 are not available in the reviewed literature. However, the
toxicology of azo dyes as a class has been a subject of study. A primary concern with some azo
dyes is their potential to be metabolized, particularly under reductive conditions (e.g., by gut
microflora), to aromatic amines, some of which are known or suspected carcinogens.

As C.I. Direct Blue 75 is a trisazo dye, its metabolic fate and the nature of its potential
breakdown products would be of toxicological interest. The general toxicological profile of direct
dyes suggests that they may cause irritation to the eyes and skin, and inhalation of dust should
be avoided.

Table 2: General Toxicological Considerations for Azo Dyes

Endpoint General Finding for Azo Dyes
o Generally low, but can vary significantly based
Acute Toxicity
on structure.
Skin/Eye Irritation Many direct dyes are considered irritants.

o Some reactive dyes are known skin and
Sensitization ) o
respiratory sensitizers.

o ) o A key concern is the reductive cleavage to
Genotoxicity/Carcinogenicity ) ] ) ) )
potentially carcinogenic aromatic amines.

Ecotoxicit Azo dyes can be persistent in the environment
cotoxicity _ o
and may be toxic to aquatic life.

Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature to suggest that C.l. Direct
Blue 75 has been investigated for its biological activity or its interaction with cellular signaling
pathways in the context of drug development. Its primary application remains as a colorant.
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Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) specific to C.l. Direct Blue 75 was not
available in the public domain. Standard laboratory safety precautions should be followed when
handling this compound.

General Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.
e Avoid contact with skin and eyes.

e Store in a cool, dry place away from incompatible materials.

Conclusion

C.l. Direct Blue 75 is a trisazo dye with well-established applications in the coloring industry.
While its basic chemical identity is known, there is a significant lack of publicly available, in-
depth technical data regarding its specific physicochemical properties, spectroscopic
characteristics, detailed experimental protocols, and toxicological profile. For researchers and
scientists, this necessitates experimental determination of these parameters for any application
beyond its use as a standard dye. Furthermore, its potential for biological activity or as a tool in
drug development remains unexplored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Direct Blue 75: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553033#c-i-direct-blue-75-cas-number-6428-60-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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